Cas no 2024486-49-3 (1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 2024486-49-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5925507
• PubChem ID: 165520965
• Update Time: 2025-05-21

1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• 2024486-49-3
• 1-[6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
• EN300-1292968

• Inchi： 1S/C12H13N3O/c1-3-10-6-14-15(8-10)12-5-4-11(7-13-12)9(2)16/h4-8H,3H2,1-2H3
• InChI Key： GPKMRLYQTPVLPI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=C1)N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one

Research Brief on 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS: 2024486-49-3): Recent Advances and Applications

1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS: 2024486-49-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-pyridine hybrid structure, has shown promising potential in various therapeutic applications, including oncology, inflammation, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties.

One of the key areas of interest is the compound's role as a modulator of specific signaling pathways. Preliminary in vitro and in vivo studies suggest that 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one exhibits selective inhibition of certain kinases, which are critical targets in cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. The compound's ability to penetrate cell membranes and achieve high intracellular concentrations has also been highlighted as a significant advantage.

In addition to its anticancer properties, recent research has explored the compound's anti-inflammatory effects. A study in the European Journal of Pharmacology (2024) reported that 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one effectively reduces the production of pro-inflammatory cytokines in macrophage models. This finding opens new avenues for its potential use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes, as detailed in a 2024 publication in Organic Process Research & Development. These advancements not only improve the compound's accessibility for further studies but also reduce production costs, making it a more viable candidate for clinical development.

Despite these promising findings, challenges remain. The compound's metabolic stability and potential toxicity profiles require further investigation. Ongoing preclinical studies aim to address these issues, with the goal of advancing 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, 1-6-(4-ethyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS: 2024486-49-3) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Future research will be crucial in translating these findings into clinical applications, ultimately benefiting patients with unmet medical needs.